Cas no 1040124-47-7 (Caged Retinoic Acid)

• Product Name: Caged Retinoic Acid
• CAS No: 1040124-47-7
• MF: C₂₉H₃₇NO₆
• MW: 495.607188940048
• CID: 2862574
• Update Time: 2025-07-02

Caged Retinoic Acid Chemical and Physical Properties

Names and Identifiers

• Caged Retinoic Acid
• (4,5-dimethoxy-2-nitrophenyl)methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• Retinoic acid 2-nitro-4,5-dimethoxybenzyl ester

• Inchi： 1S/C29H37NO6/c1-20(13-14-24-22(3)12-9-15-29(24,4)5)10-8-11-21(2)16-28(31)36-19-23-17-26(34-6)27(35-7)18-25(23)30(32)33/h8,10-11,13-14,16-18H,9,12,15,19H2,1-7H3/b11-8+,14-13+,20-10+,21-16+
• InChI Key： JJWJSGSQUHALBL-KMUUSORHSA-N
• SMILES： O(C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O)CC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 934
• XLogP3: 7.5
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters

Additional information on Caged Retinoic Acid

Exploring Caged Retinoic Acid (CAS No. 1040124-47-7): A Cutting-Edge Tool for Precision Research

In the realm of molecular biology and photopharmacology, Caged Retinoic Acid (CAS No. 1040124-47-7) has emerged as a revolutionary compound for spatiotemporal control of biological processes. This photoactivatable derivative of retinoic acid (RA) enables researchers to precisely manipulate cellular signaling with UV or laser light, addressing critical challenges in developmental biology, neurobiology, and drug discovery. The unique caging group in this compound renders it biologically inert until exposed to specific wavelengths, making it indispensable for high-precision experiments.

The growing demand for light-controlled biomolecules reflects broader trends in precision medicine and optogenetics. Scientists frequently search for "how does caged retinoic acid work" or "applications of CAS 1040124-47-7," underscoring its relevance in contemporary research. Unlike conventional RA, this caged variant eliminates off-target effects during administration—a feature particularly valuable when studying embryonic development or neural circuit formation where timing is crucial.

From a technical perspective, 1040124-47-7 exhibits exceptional photolysis efficiency, typically requiring 350–400 nm light for activation. Recent studies highlight its utility in "single-cell uncaging experiments" and "live tissue imaging," with researchers leveraging its subcellular resolution to map retinoid signaling pathways. The compound's hydrolytic stability also ensures reliable performance in aqueous buffers, a key consideration for in vitro assays.

Innovative applications continue to emerge, particularly in addressing "how to study retinoic acid gradients"—a persistent challenge in developmental studies. By combining Caged Retinoic Acid with advanced microscopy techniques like two-photon excitation, scientists achieve unprecedented control over concentration gradients at micrometer scales. This capability has propelled breakthroughs in understanding limb regeneration and stem cell differentiation, topics currently dominating scientific discourse.

Quality parameters for CAS 1040124-47-7 demand rigorous attention to purity (>98%) and photochemical yield, as impurities may interfere with light-triggered release kinetics. Storage at -20°C under inert atmosphere preserves its reactivity, while HPLC validation ensures batch-to-batch consistency—critical for reproducible results in gene expression studies or organoid research.

The compound's versatility extends to high-throughput screening platforms, where researchers increasingly search for "caged compounds for drug discovery." Its compatibility with microfluidics and lab-on-chip systems enables precise dose-response analyses, accelerating the identification of RA pathway modulators. Furthermore, the orthogonal protection strategy employed in its design allows concurrent use with other photo-switchable molecules in multiplexed assays.

As the scientific community prioritizes non-invasive manipulation of biological systems, Caged Retinoic Acid stands at the forefront of chemical biology tools. Its unique attributes—combining the biological potency of RA with temporal precision—continue to inspire novel methodologies across disciplines, from resolving "retinoic acid signaling dynamics" to engineering light-responsive biomaterials. With ongoing refinements in caging chemistry and delivery systems, this compound promises to remain pivotal in advancing our understanding of cell fate determination and tissue patterning.